DISODIUMTETRABORATETETRAHYDRATE
Description
Disodium tetraborate tetrahydrate (CAS 12297-20-0) is a hydrated borate compound with the chemical formula Na₂B₄O₇·4H₂O. It belongs to the broader class of sodium borates, which are widely used in industrial, laboratory, and household applications.
Properties
CAS No. |
12297-20-0 |
|---|---|
Molecular Formula |
C15H12N2O |
Synonyms |
DISODIUMTETRABORATETETRAHYDRATE |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Findings:
Hydration State and Stability :
- The decahydrate (Na₂B₄O₇·10H₂O) is more stable and widely used than the tetrahydrate, with well-documented applications in laboratories and industrial processes. The tetrahydrate’s lower water content may confer higher reactivity but reduced shelf stability.
- Di-lithium tetraborate (Li₂B₄O₇) lacks hydration, contributing to its higher density (2.34 g/cm³) and solubility (141.2 g/L) compared to hydrated sodium borates.
Toxicity Profiles :
- Sodium borates (tetrahydrate/decahydrate) are generally low in toxicity, requiring only standard handling precautions. In contrast, di-lithium tetraborate poses significant risks, including reproductive toxicity and severe eye damage.
- Sodium perborate tetrahydrate, an oxidizing agent, demands careful storage to avoid exothermic reactions.
Functional Differences :
- Sodium perborate tetrahydrate serves as a bleaching agent, leveraging its oxidative properties.
- Edetate disodium dihydrate functions as a chelator, binding metal ions in pharmaceuticals and industrial processes.
Research and Data Limitations
- Limited evidence is available for disodium tetraborate tetrahydrate (CAS 12297-20-0), necessitating extrapolation from its decahydrate counterpart.
- Di-lithium tetraborate’s high solubility and toxicity make it unsuitable for applications requiring low environmental impact.
- Further studies are needed to elucidate the tetrahydrate’s thermodynamic properties and industrial viability.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
